1-Methylsulfonylcyclobutane-1-carbaldehyde

• IUPAC Name: 1-methylsulfonylcyclobutane-1-carbaldehyde
• InChI: InChI=1S/C6H10O3S/c1-10(8,9)6(5-7)3-2-4-6/h5H,2-4H2,1H3
• InChI Key: OBCQIKFCYDFGAV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1(CCC1)C=O
• Molecular Formula: C6H10O3S
• Molecular Weight: 162.21 g/mol

Description

1-Methylsulfonylcyclobutane-1-carbaldehyde is a chemical compound that has gained significant attention in the field of organic chemistry. It is a cyclic aldehyde that has a unique structure and chemical properties, making it an important compound for scientific research. In

Scientific Research Applications

Catalytic Systems and Synthesis

Sulfonyl compounds have been explored for their catalytic properties and applications in synthesis. For instance, sulfonic acid-functionalized imidazolium salts, in combination with FeCl3, have shown efficiency as catalytic systems for synthesizing benzimidazoles at room temperature, indicating their potential in facilitating reactions under environmentally friendly conditions (Khazaei et al., 2011). Similarly, studies on the synthesis of complex molecular structures, such as 4-(phenylsulfonyl)-4H-furo[3,4-b]indoles, demonstrate the utility of sulfonyl compounds in the creation of novel heterocyclic compounds (Gribble et al., 2002).

Single Molecule Magnets

Research on the application of ligands for the coordination of paramagnetic transition metal ions has led to the discovery of novel structures exhibiting single-molecule magnetic behavior. This illustrates the role of sulfonyl derivatives in advancing materials science and the development of magnetic materials (Giannopoulos et al., 2014).

Organic Synthesis and Medicinal Chemistry

The versatility of sulfonyl compounds extends to their use in organic synthesis and medicinal chemistry. For example, the efficient synthesis of dibenzo[a,j]xanthenes catalyzed by task-specific ionic liquids showcases the potential of sulfonyl-containing catalysts in organic transformations (Gong et al., 2009). Additionally, the design and preparation of new ionic liquids such as 1,3-disulfonic acid benzimidazolium chloride for the synthesis of tetrahydropyridine under solvent-free conditions highlight the environmental benefits of using sulfonyl-based catalysts in green chemistry (Abbasi, 2015).